Cas no 1187167-96-9 (4-Methyl-3-(2-trifluoromethylbenzoyl)pyridine)

• Product Name: 4-Methyl-3-(2-trifluoromethylbenzoyl)pyridine
• CAS No: 1187167-96-9
• MF: C₁₄H₁₀F₃NO
• MW: 265.23051404953
• MDL: MFCD13153143
• CID: 4684660
• Update Time: 2025-10-28

4-Methyl-3-(2-trifluoromethylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-(2-trifluoromethylbenzoyl)pyridine
• (4-Methylpyridin-3-yl)(2-(trifluoromethyl)phenyl)methanone

• MDL： MFCD13153143
• Inchi： 1S/C14H10F3NO/c1-9-6-7-18-8-11(9)13(19)10-4-2-3-5-12(10)14(15,16)17/h2-8H,1H3
• InChI Key： AUYICPPHLXMBIR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C1C=NC=CC=1C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Methyl-3-(2-trifluoromethylbenzoyl)pyridine

4-Methyl-3-(2-trifluoromethylbenzoyl)pyridine (CAS No. 1187167-96-9): A Comprehensive Overview

4-Methyl-3-(2-trifluoromethylbenzoyl)pyridine, identified by its CAS number 1187167-96-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a 2-trifluoromethylbenzoyl moiety and a methyl group at the 4-position of the pyridine ring, contribute to its unique chemical properties and reactivity.

The 2-trifluoromethylbenzoyl group is a key functional moiety that imparts electron-withdrawing effects, enhancing the compound's ability to interact with biological targets. This feature makes it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity. Additionally, the methyl group at the 4-position of the pyridine ring influences the overall electronic distribution and steric environment, further modulating its interactions with biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural diversity of pyridine derivatives allows for the fine-tuning of their pharmacological profiles, making them attractive candidates for drug development.

4-Methyl-3-(2-trifluoromethylbenzoyl)pyridine has been investigated for its potential role in various therapeutic areas. One notable area of research is its application in anticancer therapy. Preliminary studies suggest that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The 2-trifluoromethylbenzoyl group plays a crucial role in this context by enhancing the compound's ability to bind to target proteins and modulate their activity.

The compound's interaction with biological targets is further influenced by its solubility and bioavailability. The presence of fluorine atoms in the 2-trifluoromethylbenzoyl group improves the lipophilicity of the molecule, facilitating its penetration across biological membranes. This property is essential for achieving effective drug delivery and therapeutic outcomes.

Another area where 4-Methyl-3-(2-trifluoromethylbenzoyl)pyridine has shown promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Research indicates that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators, and their inhibition can lead to reduced inflammation and associated symptoms.

The synthesis of 4-Methyl-3-(2-trifluoromethylbenzoyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate pyridine derivatives and trifluoromethyl-substituted benzoyl chlorides or carboxylic acids. The choice of reagents and reaction conditions significantly impacts the final product's quality and applicability.

In conclusion, 4-Methyl-3-(2-trifluoromethylbenzoyl)pyridine (CAS No. 1187167-96-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing molecules with enhanced biological activity. Further research is warranted to fully elucidate its mechanisms of action and explore its therapeutic applications in various disease conditions.